Cas no 59632-76-7 ((6e,10z,14z)-6,14-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,12,13,15a-octahydrocyclotetradeca[b]furan-10-carboxylic Acid)

• Product Name: (6e,10z,14z)-6,14-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,12,13,15a-octahydrocyclotetradeca[b]furan-10-carboxylic Acid
• CAS No: 59632-76-7
• Molecular Formula: C₂₀H₂₆O₄
• Molecular Weight: 330.41804
• CID: 950421
• PubChem ID: 5358705

(6e,10z,14z)-6,14-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,12,13,15a-octahydrocyclotetradeca[b]furan-10-carboxylic Acid Properties

Names and Identifiers

• (6e,10z,14z)-6,14-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,12,13,15a-octahydrocyclotetradeca[b]furan-10-carboxylic Acid
• (3aR,6E,10Z,14E,15aS)-2,3,3a,4,5,8,9,12,13,15a-Decahydro-6,14-dimethyl-3-methylene-2-oxocyclotetradeca[b]furan-10-carboxylic acid
• DTXSID20418461
• ANISOMELIC ACID
• NSC-272354
• SCHEMBL15576177
• NSC272354
• 59632-76-7

• InChIKey： SORYERHBQFTRIK-XMLQBHOOSA-N
• Inchi： InChI=1S/C20H26O4/c1-13-6-4-8-16(19(21)22)9-5-7-14(2)12-18-17(11-10-13)15(3)20(23)24-18/h6,9,12,17-18H,3-5,7-8,10-11H2,1-2H3,(H,21,22)/b13-6+,14-12-,16-9-
• SMILES： CC1=CCCC(=CCCC(=CC2C(CC1)C(=C)C(=O)O2)C)C(=O)O

Computed Properties

• Exact Mass: 330.18318
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 330.183
• Heavy Atom Count: 24
• Complexity: 622
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• LogP: 4.34200
• PSA: 63.6
• Refractive Index: 1.544
• Boiling Point: 543.5°C at 760 mmHg
• Flash Point: 191.7°C
• Density: 1.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cembranolides